8-Azepan-1-yl-7-(2-fluoro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione

• IUPAC Name: 8-(azepan-1-yl)-7-[(2-fluorophenyl)methyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C19H22FN5O2/c1-23-16-15(17(26)22-19(23)27)25(12-13-8-4-5-9-14(13)20)18(21-16)24-10-6-2-3-7-11-24/h4-5,8-9H,2-3,6-7,10-12H2,1H3,(H,22,26,27)
• InChI Key: ANDHEHHUULBRBM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCCCCC3)CC4=CC=CC=C4F
• Molecular Formula: C19H22FN5O2
• Molecular Weight: 371.4 g/mol

Description

8-Azepan-1-yl-7-(2-fluoro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione is a novel compound with potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail. In

Scientific Research Applications

Bioactive Molecules in Medicinal Chemistry

Heterocyclic compounds, including furan and thiophene derivatives, play a significant role in drug design due to their bioactive properties. For instance, heteroaryl-substituted derivatives of purine and pyrimidine nucleobases and nucleosides have been explored for their antiviral, antitumor, antimycobacterial, and antiparkinsonian activities. These compounds offer a wide range of modifications to optimize activity and selectivity, demonstrating the versatility and potential of heterocyclic compounds in medicinal applications (Ostrowski, 2022).

Synthetic Methodologies

In synthetic chemistry, various methodologies have been developed for creating compounds with potential pharmacological applications. For example, the review on synthetic utilities of o-phenylenediamines outlines approaches for synthesizing benzimidazoles, quinoxalines, and benzo[diazepines, highlighting the importance of these compounds in developing new drugs with enhanced biological activities (Ibrahim, 2011).

Pharmacological Implications

Azepane-based motifs, including seven-membered heterocyclic compounds like azepine, azepane, and azepinone, have been identified for their significant pharmacological and therapeutic implications. These compounds are part of ongoing research to discover new therapeutic agents with diverse pharmacological properties, such as anticancer, anti-tubercular, anti-Alzheimer's disease, and antimicrobial activities (Kaur et al., 2021); (Zha et al., 2019).

Analytical Techniques

Advanced analytical techniques are crucial for the development, identification, and quantification of pharmaceutical compounds. High-performance thin-layer chromatography (HPTLC) and other chromatographic methods have been employed for the determination of various drugs, demonstrating the importance of analytical sciences in the development and quality control of pharmaceutical agents (Rode & Tajne, 2021).